molecular formula C16H9Cl2NO3 B8396010 3-Benzoyl-6,8-dichloro-4-hydroxy-2-quinolone CAS No. 90181-92-3

3-Benzoyl-6,8-dichloro-4-hydroxy-2-quinolone

Cat. No. B8396010
CAS RN: 90181-92-3
M. Wt: 334.1 g/mol
InChI Key: JKLOGVOXPXTBKE-UHFFFAOYSA-N
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Description

3-Benzoyl-6,8-dichloro-4-hydroxy-2-quinolone is a useful research compound. Its molecular formula is C16H9Cl2NO3 and its molecular weight is 334.1 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Benzoyl-6,8-dichloro-4-hydroxy-2-quinolone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Benzoyl-6,8-dichloro-4-hydroxy-2-quinolone including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

90181-92-3

Product Name

3-Benzoyl-6,8-dichloro-4-hydroxy-2-quinolone

Molecular Formula

C16H9Cl2NO3

Molecular Weight

334.1 g/mol

IUPAC Name

3-benzoyl-6,8-dichloro-4-hydroxy-1H-quinolin-2-one

InChI

InChI=1S/C16H9Cl2NO3/c17-9-6-10-13(11(18)7-9)19-16(22)12(15(10)21)14(20)8-4-2-1-3-5-8/h1-7H,(H2,19,21,22)

InChI Key

JKLOGVOXPXTBKE-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C(=O)C2=C(C3=C(C(=CC(=C3)Cl)Cl)NC2=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Benzoyl chloride (0.93 gram) is added to a mixture of 1.5 grams of anhydrous aluminum chloride and 10 ml of nitrobenzene, the mixture is stirred at room temperature until it becomes uniform, stirred at 105° to 110° C. for eight hours with 1.26 grams of 6,8-dichloro-4-hydroxy-2-quinolone, decomposed with concentrated hydrochloric acid, small amount of water is added thereto, and crystals separated out therefrom are collected by filtration. The crystals are washed with water and then washed with methanol and ether to give 1.2 grams of 3-benzoyl-6,8-dichloro-4-hydroxy-2-quinolone, pale yellow powder, melting point 258° to 259° C.
Quantity
0.93 g
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reactant
Reaction Step One
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1.5 g
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reactant
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10 mL
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reactant
Reaction Step One
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1.26 g
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reactant
Reaction Step Two
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0 (± 1) mol
Type
reactant
Reaction Step Three
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Quantity
0 (± 1) mol
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solvent
Reaction Step Four

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